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Compound of Interest

Compound Name: Tetrahexylammonium iodide

Cat. No.: B1219573

An In-depth Technical Guide on the Physicochemical Properties of Tetrahexylammonium
lodide

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physical properties of chemical compounds is fundamental. This guide provides a
detailed overview of the melting and boiling points of Tetrahexylammonium iodide, including
experimental protocols for their determination.

Physicochemical Data of Tetrahexylammonium
lodide

Tetrahexylammonium iodide is a quaternary ammonium salt that exists as a white to beige
crystalline powder at room temperature.[1][2][3] Its key physical properties are summarized
below.
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Property Value Source(s)
Melting Point 99-101 °C [21[31[41[5]
101.0-106.0 °C [1]

99°C to 105°C [6]

102-106 °C [7]

99 - 103 °C [8]

Boiling Point Not Applicable (Decomposes) [4]

The boiling point for Tetrahexylammonium iodide is not reported as it is a salt that is
expected to decompose at higher temperatures before it can reach a boiling point.[4] Studies
on similar tetraalkylammonium iodides indicate that thermal decomposition is a key
characteristic of this class of compounds.[9]

Experimental Protocol: Melting Point Determination

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
state. For a pure crystalline solid, this transition occurs over a narrow temperature range. The
following is a generalized protocol for determining the melting point of Tetrahexylammonium
iodide using a capillary melting point apparatus.

Materials:

Tetrahexylammonium iodide sample

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp or similar)

Mortar and pestle (if sample is not a fine powder)

Spatula

Procedure:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1280685.htm
https://chemdad.com/index.php?c=article&id=4200
https://www.lookchem.com/casno2138-24-1.html
https://www.chembk.com/en/chem/Tetra-n-hexylammonium%20iodide
https://www.thermofisher.com/order/catalog/product/A17589.06
https://www.fishersci.ca/shop/products/tetra-n-hexylammonium-iodide-99-thermo-scientific/p-7023736
https://www.ottokemi.com/specsheet/tetrahexylammonium-iodide-990-ti-0085.aspx
https://chemsavers.com/t/tetra-n-hexylamm-iodide-100-g/
https://www.lookchem.com/casno2138-24-1.html
https://www.benchchem.com/product/b1219573?utm_src=pdf-body
https://www.lookchem.com/casno2138-24-1.html
https://www.researchgate.net/publication/265694730_Thermal_decomposition_of_tetraalkylammonium_iodides
https://www.benchchem.com/product/b1219573?utm_src=pdf-body
https://www.benchchem.com/product/b1219573?utm_src=pdf-body
https://www.benchchem.com/product/b1219573?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Sample Preparation:

o Ensure the Tetrahexylammonium iodide sample is completely dry, as moisture can
depress the melting point.[10]

o If the sample consists of large crystals, gently pulverize a small amount into a fine powder
using a mortar and pestle.[10]

e Loading the Capillary Tube:

o Press the open end of a capillary tube into the powdered sample, forcing a small amount
of the solid into the tube.[10][11]

o Invert the tube and tap it gently on a hard surface to pack the solid into the sealed end.[10]
Alternatively, drop the tube through a long, narrow glass tube to facilitate packing.[10]

o The packed sample height should be approximately 2-3 mm.[10]
e Melting Point Measurement:
o Place the loaded capillary tube into the sample holder of the melting point apparatus.[12]

o If the approximate melting point is known (around 100°C for Tetrahexylammonium
iodide), set the heating rate to be rapid until the temperature is about 15-20°C below the
expected melting point.[10][12]

o Decrease the heating rate to approximately 1-2°C per minute as you approach the
expected melting point.[13] A slow heating rate is crucial for an accurate measurement.
[13]

o Observe the sample through the magnifying lens.

o Record the temperature at which the first droplet of liquid appears (the beginning of the
melting range).[13]

o Continue to heat slowly and record the temperature at which the last solid crystal melts
(the end of the melting range).[13]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1219573?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.benchchem.com/product/b1219573?utm_src=pdf-body
https://www.benchchem.com/product/b1219573?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Data Recording and Interpretation:

o The recorded melting point should be reported as a range from the temperature of initial
melting to the temperature of complete melting.

o A narrow melting range (e.g., 0.5-1.0°C) is indicative of a pure compound.[11][13] A broad
melting range suggests the presence of impurities.[12][13]

Logical Workflow for Melting Point Determination

The following diagram illustrates the logical workflow for the experimental determination of the
melting point of a chemical compound like Tetrahexylammonium iodide.
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Sample Preparation
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Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. A17589.06 [thermofisher.com]

2. TETRA-N-HEXYLAMMONIUM IODIDE | 2138-24-1 [chemicalbook.com]

3. TETRA-N-HEXYLAMMONIUM IODIDE One Chongqing Chemdad Co. , Ltd
[chemdad.com]

e 4. Cas 2138-24-1, TETRA-N-HEXYLAMMONIUM IODIDE | lookchem [lookchem.com]
e 5. Tetra-n-hexylammonium iodide [chembk.com]

e 6. Tetra-n-hexylammonium iodide, 99% | Fisher Scientific [fishersci.ca]

e 7. Tetrahexylammonium iodide, 99% 2138-24-1 India [ottokemi.com]

o 8. chemsavers.com [chemsavers.com]

e 9. researchgate.net [researchgate.net]

e 10. chem.libretexts.org [chem.libretexts.org]

e 11. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

e 12.jan.ucc.nau.edu [jan.ucc.nau.edu]

e 13. chem.ucalgary.ca [chem.ucalgary.ca]

 To cite this document: BenchChem. ["Tetrahexylammonium iodide" melting point and boiling
point]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219573#tetrahexylammonium-iodide-melting-point-
and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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